Cas no 555-48-6 (2-Amino-N-phenylacetamide)

• Product Name: 2-Amino-N-phenylacetamide
• CAS No: 555-48-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD06662103
• CID: 367806
• PubChem ID: 208384
• Update Time: 2025-11-01

2-Amino-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-amino-N-phenyl-
• 2’-AMINOACETANILIDE
• 2-amino-N-phenylacetamide
• Aminoacetic anilide
• 2-aminoacetanilide
• Acetanilide,2-amino
• amino-acetanilide
• aminoacetoanilide
• Benzokoll
• Glycinanilide
• Glycine anilide
• Glycocollanilide
• N-Glycylaniline
• N-Phenyl-2-aminoacetamide
• o-aminoacetanilide
• CHEMBL1412864
• NSC 226561
• 32074-28-5
• Acetamide, 2-amino-N-phenyl-
• UNII-6TY4B5Z38R
• NCIStruc2_000092
• 6TY4B5Z38R
• NS00080162
• EINECS 209-100-0
• NCIStruc1_000005
• MFCD06662103
• BB 0254727
• NSC14288
• NS00033338
• CCG-37596
• EN300-58358
• Acetanilide, ar'-amino-
• NCGC00013186-02
• CS-0117648
• Q27896876
• NSC-226561
• Amino-acetanilid
• 2-azanyl-N-phenyl-ethanamide
• A833219
• 555-48-6
• NCI60_000936
• Aminoacetanilid
• Acetanilide, 2-amino-
• USAF EK-13
• 2-amino-N-phenyl-acetamide
• Acetanilide,2-amino-
• F3308-3806
• NSC226561
• NCGC00013186
• NCGC00096307-01
• NCI14288
• DTXSID70185878
• AKOS000183394
• AB22065
• SCHEMBL188327
• QRKJNCRCYBKANP-UHFFFAOYSA-N
• BS-28810
• n-phenylglycinamide
• ALBB-032235
• N~1~-phenylglycinamide hydrochloride
• STL183954
• 2-Amino-N-phenylacetamide

• MDL： MFCD06662103
• Inchi： 1S/C8H10N2O/c9-6-8(11)10-7-4-2-1-3-5-7/h1-5H,6,9H2,(H,10,11)
• InChI Key： QRKJNCRCYBKANP-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.203g/cm3
• Boiling Point: 361.5ºC at 760mmHg
• Flash Point: 172.4ºC
• PSA: 55.12000
• LogP: 1.35710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-phenylacetamide

Professional Introduction to Compound with CAS No. 555-48-6 and Product Name: 2-Amino-N-phenylacetamide

2-Amino-N-phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 555-48-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a phenyl group attached to an acetamide backbone with an amino substituent, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The molecular structure of 2-Amino-N-phenylacetamide (C₈H₉NO₂) consists of a benzene ring linked to an acetamide moiety, with an amino group at the nitrogen position. This configuration imparts unique chemical properties that make it a valuable intermediate in synthesizing various bioactive molecules.

The synthesis of 2-Amino-N-phenylacetamide typically involves the reaction of phenylacetonitrile with ammonia or ammonium hydroxide under controlled conditions, followed by hydrolysis to convert the nitrile group into an amide. Alternatively, it can be prepared through the condensation of phenylacetic acid with ammonia or via other organic transformations that introduce the necessary functional groups while maintaining structural integrity. The purity and yield of 2-Amino-N-phenylacetamide are critical factors that influence its applicability in subsequent chemical processes.

In recent years, 2-Amino-N-phenylacetamide has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many biologically active compounds, including protease inhibitors and kinase inhibitors, which are pivotal in treating chronic diseases such as cancer and inflammation-related disorders. The phenyl group provides a hydrophobic surface that can interact favorably with biological targets, while the amide and amino groups offer opportunities for further functionalization through medicinal chemistry strategies.

One of the most compelling aspects of 2-Amino-N-phenylacetamide is its role in designing small-molecule modulators of enzyme activity. For instance, researchers have leveraged its scaffold to develop inhibitors targeting serine proteases, which play crucial roles in various physiological pathways. The versatility of this compound allows chemists to modify its structure by introducing different substituents at strategic positions, thereby tailoring its pharmacological properties. This adaptability has led to several patents and ongoing clinical trials where derivatives of 2-Amino-N-phenylacetamide are being evaluated for their therapeutic potential.

The pharmacokinetic profile of 2-Amino-N-phenylacetamide and its derivatives is another area of intense investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their efficacy and safety. Advanced computational methods, including molecular docking and pharmacokinetic modeling, have been employed to predict the behavior of 2-Amino-N-phenylacetamide in vivo. These studies have revealed insights into its interaction with biological membranes and metabolic enzymes, guiding the design of more effective drug candidates.

Recent advancements in synthetic biology have also highlighted the potential of 2-Amino-N-phenylacetamide as a building block for generating novel biotherapeutics. Engineered microorganisms capable of producing complex organic molecules have been developed to synthesize this compound efficiently on an industrial scale. This approach not only reduces production costs but also enables the rapid screening of large libraries of derivatives for drug discovery purposes. The integration of biocatalysis with traditional chemical synthesis has opened new avenues for exploring the therapeutic applications of 2-Amino-N-phenylacetamide.

The regulatory landscape surrounding 2-Amino-N-phenylacetamide is another critical consideration for pharmaceutical companies. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures, minimizing impurities that could affect its safety or efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on the chemical composition, stability, and toxicity of 2-Amino-N-phenylacetamide before approving it for clinical use. This rigorous oversight underscores the importance of accurate documentation and characterization in pharmaceutical research.

Future research directions for 2-Amino-N-phenylacetamide may include exploring its role in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. The ability to modify its structure allows scientists to fine-tune its interactions with disease-causing agents or cellular pathways. Additionally, nanotechnology-based delivery systems could enhance the bioavailability and targeted action of derivatives derived from 2-Amino-N-phenylacetamide, improving treatment outcomes for patients.

In conclusion,2-Amino-N-phenylacetamide (CAS No. 555-48-6) represents a cornerstone compound in modern drug discovery due to its structural versatility and biological relevance. Its applications span across multiple therapeutic domains, driven by ongoing advancements in synthetic chemistry, computational biology, and regulatory science. As research continues to uncover new ways to harness its potential,2-Amino-N-phenylacetamide is poised to remain at the forefront of pharmaceutical innovation.